Cas no 1095823-54-3 (Benzyl (1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate)

• Product Name: Benzyl (1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate
• CAS No: 1095823-54-3
• MF: C₂₀H₁₆ClF₃N₄O₃S
• MW: 484.879252433777
• CID: 842587
• PubChem ID: 57537797
• Update Time: 2025-06-11

Benzyl (1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate
• benzyl N-[1-[5-[[5-chloro-4-(trifluoromethyl)pyridin-2-yl]carbamoyl]-1,3-thiazol-2-yl]ethyl]carbamate
• Carbamic acid, N-[1-[5-[[[5-chloro-4-(trifluoromethyl)-2-pyridinyl]amino]carbonyl]-2-thiazolyl...
• CarbaMic acid, N-[1-[5-[[[5-chloro-4-(trifluoroMethyl)-2-pyridinyl]aMino]carbonyl]-2-thiazolyl]ethyl]-, phenylMethyl ester
• DTXSID60727049
• Benzyl(1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate
• 1095823-54-3
• RLCCNUBXDPUULR-UHFFFAOYSA-N
• Benzyl [1-(5-{[5-chloro-4-(trifluoromethyl)pyridin-2-yl]carbamoyl}-1,3-thiazol-2-yl)ethyl]carbamate
• SCHEMBL12590836
• DB-342457

• Inchi： 1S/C20H16ClF3N4O3S/c1-11(27-19(30)31-10-12-5-3-2-4-6-12)18-26-9-15(32-18)17(29)28-16-7-13(20(22,23)24)14(21)8-25-16/h2-9,11H,10H2,1H3,(H,27,30)(H,25,28,29)
• InChI Key： RLCCNUBXDPUULR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(F)(F)F)NC(C1=CN=C(C(C)NC(=O)OCC2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 484.0583737g/mol
• Monoisotopic Mass: 484.0583737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (1-(5-((5-chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate

Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate: A Comprehensive Overview

Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate, with the CAS number 1095823-54-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety, a thiazole ring, and a pyridine core with specific substituents. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of ongoing scientific investigation.

The benzyl carbamate group in this compound is known for its ability to modulate the activity of various enzymes and receptors, making it a versatile scaffold in drug design. The presence of the thiazole ring adds to the compound's stability and bioavailability, while the pyridine core with its chloro and trifluoromethyl substituents imparts specific pharmacological properties. These features collectively enhance the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent studies have highlighted the potential of Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. For instance, it has been demonstrated to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in promoting cell survival and proliferation in many types of cancer. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic profile of Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate has the potential to become a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.

In conclusion, Benzyl (1-(5-((5-Chloro-4-(trifluoromethyl)pyridin-2-yl)carbamoyl)thiazol-2-yl)ethyl)carbamate (CAS No. 1095823-54-3) is a promising compound with a unique structure that offers significant therapeutic potential. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics, make it an exciting subject of ongoing research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.